[1-(5-Chloro-thiophen-2-ylmethyl)-cyclobutyl]-methanol

• Molecular Formula: C10H13ClOS
• Molecular Weight: 216.73 g/mol
• IUPAC Name: [1-[(5-chlorothiophen-2-yl)methyl]cyclobutyl]methanol
• InChI: InChI=1S/C10H13ClOS/c11-9-3-2-8(13-9)6-10(7-12)4-1-5-10/h2-3,12H,1,4-7H2
• InChI Key: RQFQUTVZIJHNCV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)(CC2=CC=C(S2)Cl)CO

Description

[1-(5-Chloro-thiophen-2-ylmethyl)-cyclobutyl]-methanol is a useful research compound. Its molecular formula is C10H13ClOS and its molecular weight is 216.73 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Lithium borohydride (718 mg, 33 mmol) was added to a solution of ester 19 (2.9 g, 11.2 mmol) in ether (50 mL) at 0° C. After having stirred for 5 min, MeOH (1.05 g, 33 mmol) was added dropwise and stirring continued at 0° C. until effervescence ceased. The mixture was warmed to 23° C. and was allowed to stir an additional hour, at which time the mixture was poured into NaOH (3N) and stirred. The organic layer was seperated and washed with brine, dried (Na2SO4), filtered and concentrated in vacuo. The crude product was purified via FCC (silica gel, 1:1, hexane/CH2Cl2) to give 2.57 g of the above named alcohol 20.